5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile
Catalog No.
S7007779
CAS No.
M.F
C14H16ClN3O3S
M. Wt
341.8 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
5-Chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile
IUPAC Name
5-chloro-2-(3-oxo-2-propylpiperazin-1-yl)sulfonylbenzonitrile
Molecular Formula
C14H16ClN3O3S
Molecular Weight
341.8 g/mol
InChI
InChI=1S/C14H16ClN3O3S/c1-2-3-12-14(19)17-6-7-18(12)22(20,21)13-5-4-11(15)8-10(13)9-16/h4-5,8,12H,2-3,6-7H2,1H3,(H,17,19)
InChI Key
KSZAMEGBZVDORH-UHFFFAOYSA-N
Canonical SMILES
CCCC1C(=O)NCCN1S(=O)(=O)C2=C(C=C(C=C2)Cl)C#N
XLogP3
1.8
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
341.0600902 g/mol
Monoisotopic Mass
341.0600902 g/mol
Heavy Atom Count
22
Dates
Last modified: 08-26-2023
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